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Compound of Interest

Compound Name: Ethiprole

Cat. No.: B1671408 Get Quote

Ethiprole: A Technical Guide
This in-depth technical guide provides a comprehensive overview of the phenylpyrazole

insecticide, ethiprole. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, physicochemical properties,

toxicological profile, and mechanisms of action.

Chemical Identity
IUPAC Name: 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(ethylsulfinyl)-1H-

pyrazole-3-carbonitrile.[1]

Common Synonyms:

Ethiprole [ISO]

RPA 107382

Curbix

Kirappu

5-amino-1-(2,6-dichloro-α,α,α-trifluoro-p-tolyl)-4-ethylsulfinylpyrazole-3-carbonitrile

5-amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)-4-ethylsulfinylpyrazole[2][3]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of ethiprole.

Property Value Reference

Molecular Formula C₁₃H₉Cl₂F₃N₄OS [1][2][4]

Molecular Weight 397.2 g/mol [1][2][4]

Decomposition Point 165.5 °C [5]

Vapor Pressure 9.1 x 10⁻⁸ Pa (at 25°C) [5][6]

Water Solubility 9.2 mg/L (at 20°C) [2][4][5]

Solubility in Organic Solvents

(g/L at 20°C)

Acetone: 90.7, Acetonitrile:

24.5, Dichloromethane: 19.9,

Ethyl Acetate: 24.0, n-

Heptane: 0.004, Toluene: 1.0,

Methanol: 47.2, n-Octanol: 2.4

[5]

Octanol-Water Partition

Coefficient (log Kow)
2.9 (at 20°C) [2][4][5][6]

Dissociation Constant (pKa) -3.9 [5][6]

Toxicological Profile
Ethiprole exhibits a range of toxicological effects, with the liver and thyroid being primary

target organs in mammals.[7] The following table presents a summary of its acute and chronic

toxicity data.
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Metric Value Species Reference

Acute Oral LD₅₀ > 7080 mg/kg bw Rat [8]

Topical LD₅₀ (24 hr) 0.50 ± 0.03 mg/g Housefly [3]

Acceptable Daily

Intake (ADI)
0.002 mg/kg bw/day - [9]

Acute Reference

Dose (ARfD)
0.005 mg/kg bw - [9]

Chronic

Toxicity/Carcinogenicit

y

Thyroid and liver

tumors observed in

rats and mice,

respectively, through

non-genotoxic

mechanisms.

Rat, Mouse [10]

Reproductive/Develop

mental Toxicity

Not considered a

reproductive or

developmental

toxicant.

- [6]

Neurotoxicity

Acute NOAEL of 25

mg/kg bw based on

transient behavioral

and motor activity

effects in rats.

Rat [11]

Mode of Action
Ethiprole belongs to the phenylpyrazole class of insecticides and functions as a non-

competitive blocker of the γ-aminobutyric acid (GABA)-gated chloride channel.[8][12] This

action disrupts the normal functioning of the central nervous system in insects by interfering

with the flow of chloride ions, leading to hyperexcitation, paralysis, and eventual death.[8]
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Caption: Mode of action of Ethiprole on the GABA-gated chloride channel.

Metabolic Pathways
Ethiprole undergoes extensive metabolism in various organisms and environmental

compartments. The primary metabolic transformations include oxidation of the sulfoxide group

to a sulfone, reduction to a sulfide, and hydrolysis of the nitrile group to an amide.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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